Cas no 886497-68-3 (2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine)

• Product Name: 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine
• CAS No: 886497-68-3
• MF: C₁₀H₈Cl₂N₄S
• MW: 287.1683177948
• CID: 5234137
• Update Time: 2026-03-08

2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine
• 1-(4-(2,4-Dichlorophenyl)thiazol-2-yl)guanidine
• Guanidine, [4-(2,4-dichlorophenyl)-2-thiazolyl]- (9CI)

• Inchi： 1S/C10H8Cl2N4S/c11-5-1-2-6(7(12)3-5)8-4-17-10(15-8)16-9(13)14/h1-4H,(H4,13,14,15,16)
• InChI Key： CCOCBSJJCIWDIN-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)C(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine

Comprehensive Overview of 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine (CAS No. 886497-68-3): Properties, Applications, and Research Insights

The compound 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine (CAS No. 886497-68-3) is a specialized organic molecule featuring a thiazole core substituted with a guanidine moiety and a 2,4-dichlorophenyl group. Its unique structural configuration has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing frequently searched queries such as "thiazole derivatives in drug discovery" and "guanidine-based bioactive compounds."

Chemically, 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine belongs to the class of heterocyclic compounds, which are pivotal in designing novel therapeutics. The presence of the thiazole ring—a five-membered structure containing sulfur and nitrogen—enhances its ability to interact with biological targets. Meanwhile, the guanidine group contributes to its basicity and hydrogen-bonding capacity, making it a candidate for modulating enzyme activity. Researchers exploring "small molecule inhibitors" or "structure-activity relationships (SAR)" often reference such scaffolds.

In pharmaceutical contexts, derivatives of 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine have been investigated for their potential antimicrobial and antiviral properties. Recent studies highlight its relevance in addressing antibiotic resistance, a trending topic in "next-generation antimicrobial agents" searches. The 2,4-dichlorophenyl substitution further augments lipophilicity, which may improve cell membrane penetration—a critical factor in drug design discussions like "optimizing drug bioavailability."

From a synthetic perspective, the preparation of 886497-68-3 typically involves multi-step reactions, including cyclization of thiosemicarbazides or condensation of α-haloketones with thiourea derivatives. These methods align with industrial queries such as "scalable synthesis of thiazole intermediates." Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a key concern for laboratories focusing on "high-purity chemical standards."

Beyond pharmaceuticals, this compound’s agrochemical potential is notable. Its structural motifs resemble those in fungicides and herbicides, resonating with searches like "eco-friendly crop protection chemicals." However, rigorous environmental safety assessments are imperative, reflecting the growing demand for "green chemistry solutions."

In summary, 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]guanidine exemplifies the intersection of chemistry and life sciences. Its versatility underscores its value in addressing global challenges, from infectious diseases to sustainable agriculture, while aligning with popular scientific inquiries. Future research may unlock further applications, solidifying its role in innovation.